Cas no 2137738-61-3 ([1,1'-Biphenyl]-3-methanamine, 6-amino-4'-chloro-)

• Product Name: [1,1'-Biphenyl]-3-methanamine, 6-amino-4'-chloro-
• CAS No: 2137738-61-3
• MF: C₁₃H₁₃ClN₂
• MW: 232.708721876144
• CID: 5279147
• Update Time: 2025-06-11

[1,1'-Biphenyl]-3-methanamine, 6-amino-4'-chloro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-methanamine, 6-amino-4'-chloro-

• Inchi： 1S/C13H13ClN2/c14-11-4-2-10(3-5-11)12-7-9(8-15)1-6-13(12)16/h1-7H,8,15-16H2
• InChI Key： HMNJFRIAZBDCFS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2)=C(N)C=CC(CN)=C1

Additional information on [1,1'-Biphenyl]-3-methanamine, 6-amino-4'-chloro-

Introduction to [1,1'-Biphenyl]-3-methanamine, 6-amino-4'-chloro (CAS No. 2137738-61-3)

[1,1'-Biphenyl]-3-methanamine, 6-amino-4'-chloro (CAS No. 2137738-61-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a biphenyl core with substituents that include an amino group at the 3-position and a chloro group at the 4'-position, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The biphenyl scaffold is a common structural motif in many pharmaceuticals due to its ability to facilitate stable interactions with biological targets. The presence of both an amino group and a chloro group on the biphenyl ring enhances the compound's reactivity, making it a versatile building block for further functionalization. In recent years, there has been a growing interest in developing new methodologies for the synthesis of biphenyl derivatives, particularly those with potential therapeutic applications.

One of the most notable applications of [1,1'-Biphenyl]-3-methanamine, 6-amino-4'-chloro is in the development of novel anticancer agents. Researchers have leveraged its structural features to design molecules that can selectively inhibit key enzymes involved in tumor growth and progression. For instance, studies have shown that derivatives of this compound can disrupt microtubule formation, thereby inducing apoptosis in cancer cells. The amino and chloro substituents play crucial roles in modulating the binding affinity and selectivity of these derivatives towards their target enzymes.

Additionally, [1,1'-Biphenyl]-3-methanamine, 6-amino-4'-chloro has been explored as a precursor in the synthesis of advanced materials. Its biphenyl core can be further functionalized to create polymers with enhanced mechanical and thermal properties. These polymers are particularly useful in applications such as electronics and coatings, where high performance is essential. The ability to introduce diverse substituents onto the biphenyl ring allows for fine-tuning of material properties, making this compound a valuable asset in materials science research.

In recent academic research, [1,1'-Biphenyl]-3-methanamine, 6-amino-4'-chloro has been utilized in the development of new catalysts for organic transformations. The compound's unique electronic distribution facilitates efficient participation in various reaction mechanisms, including cross-coupling reactions that are pivotal in pharmaceutical synthesis. By serving as a ligand or intermediate, this compound enables the construction of complex molecular architectures with high precision and yield.

The synthesis of [1,1'-Biphenyl]-3-methanamine, 6-amino-4'-chloro involves multi-step organic reactions that require careful optimization to ensure high purity and yield. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions are commonly employed. These methods not only highlight the compound's reactivity but also demonstrate its importance as a synthetic intermediate.

From a pharmacological perspective, the derivatives of [1,1'-Biphenyl]-3-methanamine, 6-amino-4'-chloro have shown promise in preclinical studies as potential treatments for various diseases. The biphenyl core's ability to interact with biological macromolecules makes it an ideal candidate for drug design. Furthermore, the presence of functional groups like amino and chloro allows for further derivatization to enhance pharmacokinetic properties such as solubility and bioavailability.

The compound's role in medicinal chemistry extends beyond anticancer applications. It has been investigated for its potential antimicrobial and anti-inflammatory properties. By modifying its structure through strategic functionalization, researchers aim to develop novel therapeutics that can combat resistant strains of bacteria and reduce inflammation associated with chronic diseases.

In conclusion, [1,1'-Biphenyl]-3-methanamine, 6-amino-4'-chloro (CAS No. 2137738-61-3) is a multifaceted compound with significant implications in pharmaceutical chemistry and materials science. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in drug discovery and material innovation is likely to grow even further.